![molecular formula C16H13ClF3N5O3S2 B3008952 3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole CAS No. 1421452-21-2](/img/structure/B3008952.png)
3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H13ClF3N5O3S2 and its molecular weight is 479.88. The purity is usually 95%.
BenchChem offers high-quality 3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Applications
Compounds related to 3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole, such as piperidine derivatives, have been highlighted for their use in pharmaceuticals. These compounds are noted for their potential in migraine treatment due to their selective serotonin receptor agonist properties, offering a treatment path with fewer side effects (Habernickel, 2001).
Synthesis of Modified Heterocycles
Research on the synthesis of new modified aza heterocycles based on 1,2,4-oxadiazoles, similar to the compound , has been conducted. These studies focus on creating derivatives through reactions with piperidine, pyrrolidine, and morpholine, leading to the formation of novel compounds with potential biological activities (Tyrkov, 2006).
Structural Analysis
The structural characterization and analysis of compounds containing 1,2,4-oxadiazole and piperazine derivatives are crucial in understanding their chemical and physical properties. Studies using single crystal X-ray diffraction and Density Functional Theory (DFT) calculations have been performed to elucidate the reactive sites and stability of these molecules (Kumara et al., 2017).
Anticancer Potential
Research has identified certain 1,2,4-oxadiazole derivatives as potential apoptosis inducers and anticancer agents. These compounds have shown activity against breast and colorectal cancer cell lines, offering a path for new cancer treatments (Zhang et al., 2005).
Antimicrobial Applications
Synthesis of 1,2,4-oxadiazole derivatives incorporating piperazine or piperidine moieties, similar to the compound of interest, has demonstrated notable antimicrobial properties. These compounds have been effective against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Patel et al., 2012).
properties
IUPAC Name |
3-[6-[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]pyridin-3-yl]-5-(trifluoromethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClF3N5O3S2/c17-11-2-4-13(29-11)30(26,27)25-7-5-24(6-8-25)12-3-1-10(9-21-12)14-22-15(28-23-14)16(18,19)20/h1-4,9H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMRBXJFPEJPUTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=C(C=C2)C3=NOC(=N3)C(F)(F)F)S(=O)(=O)C4=CC=C(S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClF3N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(6-(4-((5-Chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.